Cas no 60241-74-9 (2,3,6-Trimethoxybenzoic acid)

• Product Name: 2,3,6-Trimethoxybenzoic acid
• CAS No: 60241-74-9
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD00092587
• CID: 821100
• PubChem ID: 87577321
• Update Time: 2025-09-23

2,3,6-Trimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trimethoxybenzoic acid
• 1,2,5-trimethoxybenzoic acid
• 2,3,4-TRICHLORO-5-FLUORONITROBENZENE
• 2,3,6-Trimethoxybenzoesaeure
• 2,3,6-trimethoxy-benzoic acid
• 2,5,6-trimethoxybenzoic acid
• NSKSXYUOXAQHCH-UHFFFAOYSA
• NSKSXYUOXAQHCH-UHFFFAOYSA-N
• 2,3,6-TRIMETHOXYBENZOICACID
• 2,3,6trimethoxybenzoicacid
• Trimethoxybenzoicacid; 98%
• NSKSXYUOXAQHCH-UHFFFAOYSA-
• BCP13636
• TRA0066544
• AX8065262
• TL8003817

• MDL： MFCD00092587
• Inchi： 1S/C10H12O5/c1-13-6-4-5-7(14-2)9(15-3)8(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： NSKSXYUOXAQHCH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 212.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 65

Experimental Properties

• Color/Form: Not determined
• Melting Point: 148.0 to 151.0 deg-C
• PSA: 64.99000
• LogP: 1.41060

2,3,6-Trimethoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives